(Z)-3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl propionate

• IUPAC Name: [(2Z)-3-oxo-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] propanoate
• InChI: InChI=1S/C21H20O7/c1-5-20(22)27-13-6-7-14-16(10-13)28-19(21(14)23)9-12-8-17(25-3)18(26-4)11-15(12)24-2/h6-11H,5H2,1-4H3/b19-9-
• InChI Key: FNRNSKVVSJTLMN-OCKHKDLRSA-N
• Canonical SMILES: CCC(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C=C3OC)OC)OC)O2
• Isomeric SMILES: CCC(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=C(C=C3OC)OC)OC)/O2
• Molecular Formula: C21H20O7
• Molecular Weight: 384.4 g/mol
• CAS No.: 622358-73-0

Description

The compound is a complex organic molecule. It contains a benzofuran core, which is a type of heterocyclic compound. The molecule also contains trimethoxybenzylidene and propionate groups.

Synthesis Analysis

While the exact synthesis process for this compound is not available, related compounds such as 2,4,5-trimethoxybenzylidene propanedinitrile (TMPN) have been synthesized using Knoevenagel condensation.

Scientific Research Applications

Antimicrobial Activity

Research involving compounds with similar structural features, such as heterocyclic derivatives and N-heterocyclic carbene complexes, indicates potential antimicrobial applications. For instance, studies on synthesized derivatives have shown good to moderate activity against gram-positive and gram-negative bacteria, suggesting their utility in developing new antimicrobial agents (N. PansareDattatraya & S. Devan, 2015).

Catalysis and Synthesis

Compounds incorporating elements such as palladium-catalyzed oxidative cyclization-alkoxycarbonylation and N-heterocyclic carbene (NHC) complexes have been utilized in catalysis and synthetic chemistry. These studies demonstrate the compounds' roles in facilitating various chemical transformations, including the synthesis of cyclic and acyclic organic molecules, which are crucial in pharmaceuticals and materials science (A. Bacchi et al., 2005), (Shenyu Li et al., 2010).

Material Science Applications

Research on zwitterionic dithiocarboxylates derived from N-heterocyclic carbenes has explored their coordination to gold surfaces, indicating potential applications in materials science, especially in the development of self-assembled monolayers for electronic and photonic devices (U. Siemeling et al., 2012).

Future Directions

While specific future directions for this compound are not available, research in the field of nonlinear optics has been focusing on finding versatile materials that possess high nonlinear optical (NLO) properties with good stability.